Cas no 1040675-31-7 (2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide)

2-{[2-(4-Fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide is a synthetic small-molecule compound featuring a pyrazolo[1,5-a]pyrazine core with a 4-fluorophenyl substituent and a thioether-linked acetamide group bound to a 3,4,5-trimethoxyphenyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of cellular signaling pathways, given the presence of trimethoxyphenyl and fluorophenyl pharmacophores. The compound's design combines electron-rich and electron-deficient aromatic systems, which may enhance binding affinity and selectivity. Its sulfanylacetamide linker provides flexibility for interactions with biological targets. Further research is warranted to explore its pharmacological profile, including solubility, stability, and target specificity.
2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide structure
1040675-31-7 structure
Product Name:2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide
CAS No:1040675-31-7
MF:C23H21FN4O4S
MW:468.500647306442
CID:5384342
Update Time:2025-06-13

2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
    • 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide
    • Inchi: 1S/C23H21FN4O4S/c1-30-19-10-16(11-20(31-2)22(19)32-3)26-21(29)13-33-23-18-12-17(27-28(18)9-8-25-23)14-4-6-15(24)7-5-14/h4-12H,13H2,1-3H3,(H,26,29)
    • InChI Key: NFFHJXRDBYKZFD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(OC)=C(OC)C(OC)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(F)C=C3)C=C12

2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide Pricemore >>

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Additional information on 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide

Research Brief on 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS: 1040675-31-7)

The compound 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide (CAS: 1040675-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its molecular structure, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in cancer cell proliferation. The structural features of the molecule, including the pyrazolo[1,5-a]pyrazine core and the 3,4,5-trimethoxyphenyl moiety, contribute to its high binding affinity and selectivity for target proteins. Computational docking studies and in vitro assays have demonstrated its efficacy in disrupting key signaling cascades, making it a promising candidate for further drug development.

In preclinical models, 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide has shown remarkable antitumor activity with minimal off-target effects. Pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability. Collaborative efforts between academic and industrial researchers are underway to explore its potential in combination therapies and to address any limitations related to bioavailability.

The compound's unique chemical structure also positions it as a valuable tool for probing biological pathways. Recent publications have utilized 1040675-31-7 to elucidate the role of specific kinases in disease progression, providing insights that could inform the design of next-generation therapeutics. Additionally, its synthetic accessibility and modularity offer opportunities for structural diversification, enabling the development of analogs with improved properties.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as formulation stability, potential drug-drug interactions, and long-term safety profiles need to be thoroughly investigated. Ongoing research is focused on addressing these gaps, with several patent applications filed to protect the intellectual property surrounding its use and derivatives.

In conclusion, 2-{[2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(3,4,5-trimethoxyphenyl)acetamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications underscore the importance of continued investment in basic and translational research to unlock its full therapeutic potential.

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